Cas no 194150-52-2 (3-(2,2-Dimethyl-2H-1-benzopyran-6-yl)-2-propenoic acid; (E)-form, 3'-Alcohol)

• Product Name: 3-(2,2-Dimethyl-2H-1-benzopyran-6-yl)-2-propenoic acid; (E)-form, 3'-Alcohol
• CAS No: 194150-52-2
• MF: C₁₄H₁₆O₂
• MW: 216.275644302368
• CID: 2732734
• Update Time: 2025-04-21

3-(2,2-Dimethyl-2H-1-benzopyran-6-yl)-2-propenoic acid; (E)-form, 3'-Alcohol Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-Dimethyl-2H-1-benzopyran-6-yl)-2-propenoic acid; (E)-form, 3'-Alcohol

• Inchi： 1S/C14H16O2/c1-14(2)8-7-12-10-11(4-3-9-15)5-6-13(12)16-14/h3-8,10,15H,9H2,1-2H3
• InChI Key： RLSWRLLRQWYLRF-UHFFFAOYSA-N
• SMILES： CC1(C=CC2C(=CC=C(C=2)C=CCO)O1)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• XLogP3: 1.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2,2-dimethyl-1-benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans 2,2-dimethyl-1-benzopyrans